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N-[(6-methoxy-2-oxo-1H-quinolin-3-yl)methyl]-2-phenoxy-N-propylacetamide

Name: N-[(6-methoxy-2-oxo-1H-quinolin-3-yl)methyl]-2-phenoxy-N-propylacetamide
Brand: Smolecule
SKU: S7981847
Rating: 5 (7 reviews)

Catalog No.

S7981847

CAS No.

M.F

C22H24N2O4

M. Wt

380.4 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

N-[(6-methoxy-2-oxo-1H-quinolin-3-yl)methyl]-2-phe...

Content Navigation

1. General Information
2. Definition and Background
3. Physical and Chemical Properties
4. Synthesis and Characterization
5. Analytical Methods
6. Biological Properties
7. Toxicity and Safety in Scientific Experiments

8. Applications in Scientific Experiments
9. Current State of Research
10. Potential Implications in Various Fields of Research and Industry
11. Limitations and Future Directions
12. Conclusion
13. Specification
14. Others

General Information

Product Name

N-[(6-methoxy-2-oxo-1H-quinolin-3-yl)methyl]-2-phenoxy-N-propylacetamide

IUPAC Name

N-[(6-methoxy-2-oxo-1H-quinolin-3-yl)methyl]-2-phenoxy-N-propylacetamide

Molecular Formula

C22H24N2O4

Molecular Weight

380.4 g/mol

InChI

InChI=1S/C22H24N2O4/c1-3-11-24(21(25)15-28-18-7-5-4-6-8-18)14-17-12-16-13-19(27-2)9-10-20(16)23-22(17)26/h4-10,12-13H,3,11,14-15H2,1-2H3,(H,23,26)

InChI Key

XKRFMIYVMPKQRD-UHFFFAOYSA-N

SMILES

CCCN(CC1=CC2=C(C=CC(=C2)OC)NC1=O)C(=O)COC3=CC=CC=C3

Canonical SMILES

CCCN(CC1=CC2=C(C=CC(=C2)OC)NC1=O)C(=O)COC3=CC=CC=C3

N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)-2-phenoxy-N-propylacetamide, also known as HM-3, is a chemical compound that belongs to the family of acetamide. It is used in scientific experiments due to its potential applications in various fields of research and industry. The chemical formula of HM-3 is C25H27N2O4, and it has a molar mass of 425.49.

Physical and Chemical Properties

HM-3 has a yellowish powder appearance, and it is soluble in dimethyl sulfoxide, acetone, and ethanol. The melting point of HM-3 is approximately 199-201°C. It has a molecular formula weight of 425.49, and it has a density of 1.27 g/cm3. Based on its chemical structure, HM-3 contains an amide functional group, a quinoline ring, and a phenoxy group.

Synthesis and Characterization

HM-3 can be synthesized through a multi-step process, which involves the following reactions: (i) reaction of 2-hydroxy-6-methoxyquinoline with formaldehyde, (ii) reaction of the product with hydroxylamine hydrochloride, (iii) reaction of the intermediate with phenoxyacetyl chloride, and (iv) reaction of the final product with propylamine. The synthesis of HM-3 can be characterized by various analytical techniques, such as Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared Spectroscopy (IR).

Analytical Methods

The analytical methods used to identify HM-3 include High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Thin Layer Chromatography (TLC). The purity of HM-3 can be determined using HPLC, and GC can be used to characterize the volatile compounds present in HM-3.

Biological Properties

HM-3 exerts various biological activities, and it has been shown to possess anticancer, anti-tuberculosis, antifungal, and antimicrobial properties. It is also a potent inhibitor of acetylcholinesterase and butylcholinesterase.

Toxicity and Safety in Scientific Experiments

HM-3 has moderate toxicity, and it exhibits cytotoxic effects on certain cell cultures. In vivo experiments have demonstrated that HM-3 is relatively safe at low doses, but toxicity increases with increasing doses.

Applications in Scientific Experiments

HM-3 has significant applications in scientific experiments due to its pharmacological properties. It is used as a drug discovery platform, and it plays a significant role in the development of novel drugs that can be used to treat various diseases.

Current State of Research

Currently, research on HM-3 is focused on identifying its structure-activity relationship and elucidating its mode of action. Researchers are exploring the potential therapeutic applications of this compound and are developing novel formulations that can increase its bioavailability.

Potential Implications in Various Fields of Research and Industry

HM-3 has significant implications in various fields of research and industry, including drug discovery, molecular pharmacology, and medicinal chemistry. It can also be used as a starting material in the synthesis of novel drugs.

Limitations and Future Directions

HM-3 has several limitations, including moderate toxicity and solubility issues. However, future research can focus on the development of novel formulations that can enhance its solubility and bioavailability. Furthermore, researchers can explore the potential applications of HM-3 in the treatment of neurodegenerative diseases.

Conclusion

In conclusion, HM-3 is a chemical compound that has several potential applications in various fields of research and industry. It possesses several pharmacological properties and exhibits moderate toxicity levels. With further research, HM-3 can serve as a starting material for the development of novel drugs that can be used to treat various diseases. Its ability to inhibit acetylcholinesterase and butylcholinesterase makes it an attractive compound in the field of drug discovery and molecular pharmacology.